Cas no 1721-13-7 (ethyl 2,6-dimethylpyridine-3-carboxylate)

• Product Name: ethyl 2,6-dimethylpyridine-3-carboxylate
• CAS No: 1721-13-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD03265777
• CID: 41878
• PubChem ID: 351337
• Update Time: 2025-06-08

ethyl 2,6-dimethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dimethylnicotinate
• 2,6-Dimethyl-nicotinic acid ethyl ester
• ethyl 2,6-dimethylpyridine-3-carboxylate
• 2, 6-dimethyl-3-pyridinecarboxylic acid ethyl ester
• 2,5-DIMETHOXYPHENYLNITROSTYRENE
• 2,6-Dimethyl-nicotinsaeure-aethylester
• 3-ethoxycarbonyl-2,6-dimethylpyridine
• 5-ethoxycarbonyl-2,6-lutidine
• Ethyl-2,6-dimethylpyridin-3-carboxylat
• MFCD03265777
• Ethyl 2,6-dimethyl nicotinate
• IDTTVGCBBDITAR-UHFFFAOYSA-N
• F11655
• DTXSID40325880
• NSC-521052
• SCHEMBL5664007
• AB13966
• NSC521052
• WS-02207
• 3-Pyridinecarboxylic acid, 2,6-dimethyl-, ethyl ester
• FT-0732552
• CS-0308496
• 2,6-DIMETHYLNICOTINIC ACID ETHYL ESTER
• 1721-13-7
• AKOS010485997
• Ethyl2,6-dimethylnicotinate
• A3791
• EN300-122661
• DB-064840

• MDL： MFCD03265777
• Inchi： 1S/C10H13NO2/c1-4-13-10(12)9-6-5-7(2)11-8(9)3/h5-6H,4H2,1-3H3
• InChI Key： IDTTVGCBBDITAR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C)N=C1C)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 1.87510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 2,6-dimethylpyridine-3-carboxylate

Professional Introduction to Ethyl 2,6-dimethylpyridine-3-carboxylate (CAS No. 1721-13-7)

Ethyl 2,6-dimethylpyridine-3-carboxylate, identified by its CAS number 1721-13-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the pyridine derivative family, which has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The structural features of ethyl 2,6-dimethylpyridine-3-carboxylate, particularly its ester functionality and dimethyl substitution at the 2 and 6 positions, contribute to its unique chemical properties and reactivity.

The synthesis of ethyl 2,6-dimethylpyridine-3-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. Researchers have explored various synthetic pathways to optimize yield and purity, often utilizing catalytic methods to enhance efficiency. The ester group in this molecule makes it a valuable intermediate in the preparation of more complex molecules, including potential drug candidates. Its stability under various reaction conditions further underscores its importance in synthetic chemistry.

In recent years, ethyl 2,6-dimethylpyridine-3-carboxylate has been studied for its potential applications in pharmaceuticals. The pyridine core is a common motif in many bioactive molecules, and derivatives like this one have shown promise in various therapeutic areas. For instance, studies have investigated its role as a precursor in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The dimethyl groups at the 2 and 6 positions enhance the lipophilicity of the molecule, making it more suitable for membrane interactions and thereby potentially improving bioavailability.

One of the most intriguing aspects of ethyl 2,6-dimethylpyridine-3-carboxylate is its versatility in medicinal chemistry. Researchers have utilized computational methods to predict its binding interactions with biological targets, which has provided insights into its potential pharmacological effects. These studies have suggested that derivatives of this compound may interact with enzymes and receptors involved in metabolic pathways relevant to neurological disorders. This has opened up new avenues for drug discovery and development.

The chemical properties of ethyl 2,6-dimethylpyridine-3-carboxylate also make it a valuable tool in material science. Its ability to form stable complexes with other molecules has been explored in the development of novel materials with specific functionalities. For example, researchers have investigated its use as a ligand in coordination chemistry, where it can help stabilize metal centers in catalysts or sensors. The ester group provides a site for further functionalization, allowing for the creation of polymers or surface-modified materials with tailored properties.

Recent advancements in analytical techniques have further enhanced our understanding of ethyl 2,6-dimethylpyridine-3-carboxylate. High-resolution spectroscopy methods such as NMR and mass spectrometry have enabled detailed structural elucidation, while computational chemistry has allowed for accurate prediction of molecular interactions. These tools have been instrumental in optimizing synthetic routes and understanding the behavior of this compound in various environments.

The industrial significance of ethyl 2,6-dimethylpyridine-3-carboxylate cannot be overstated. Its synthesis on an industrial scale requires careful optimization to ensure cost-effectiveness and environmental sustainability. Processes such as green chemistry approaches have been explored to minimize waste and energy consumption during production. These efforts align with global trends towards sustainable manufacturing practices in the chemical industry.

Future research directions for ethyl 2,6-dimethylpyridine-3-carboxylate include exploring its applications in drug delivery systems and nanotechnology. The compound's ability to integrate into complex molecular architectures suggests potential uses in targeted drug delivery mechanisms. Additionally, its interaction with nanomaterials could lead to innovative solutions for drug formulation and delivery.

In conclusion, ethyl 2,6-dimethylpyridine-3-carboxylate (CAS No. 1721-13-7) is a multifaceted compound with significant implications in pharmaceuticals and material science. Its unique structural features and chemical properties make it a valuable intermediate in organic synthesis and a promising candidate for future therapeutic applications. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is likely to grow even further.